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Compound of Interest

Compound Name: DBCO-PEG2-C2-acid

Cat. No.: B15607099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and optimal reaction conditions for the use

of DBCO-PEG2-C2-acid in bioconjugation. This versatile bifunctional linker allows for a two-

step conjugation strategy: (1) covalent attachment to amine-containing molecules via its

carboxylic acid group, and (2) subsequent copper-free click chemistry with azide-modified

molecules through its dibenzocyclooctyne (DBCO) moiety.

Overview of Conjugation Chemistries
DBCO-PEG2-C2-acid offers two primary modes of conjugation, enabling the creation of

complex bioconjugates such as antibody-drug conjugates (ADCs).

Amine Conjugation via EDC/NHS Chemistry: The terminal carboxylic acid can be activated in

situ using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide

(NHS) or its water-soluble analog (sulfo-NHS). The resulting NHS ester is a semi-stable

intermediate that readily reacts with primary amines (e.g., lysine residues on proteins) to

form a stable amide bond. This process is typically carried out in a one-pot, two-step

reaction.[1]

Copper-Free Click Chemistry (SPAAC): The DBCO group reacts with azide-functionalized

molecules via Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC). This bioorthogonal

reaction is highly efficient and proceeds under mild, aqueous conditions without the need for

a cytotoxic copper catalyst, making it ideal for biological applications.[2][3]
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The following diagram illustrates the overall workflow for creating a bioconjugate using DBCO-
PEG2-C2-acid.
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Step 1: Amine Conjugation

Step 2: Copper-Free Click Chemistry (SPAAC)
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Prepare Reagents
(DBCO-acid, EDC, NHS,

Protein)

In Situ Activation
(DBCO-acid + EDC/NHS

in Activation Buffer)

15-30 min
RT

Conjugation
(Add activated DBCO-linker

to protein solution)

Immediately

Quench Reaction
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2h RT or
overnight 4°C

Purification
(Size-Exclusion Chromatography
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15-30 min
RT

Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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